Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one

• CAS RN: 82697-76-5
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol
• IUPAC Name: 2-(3,4,5-trimethoxyphenyl)-1,3-thiazinan-4-one
• InChI: InChI=1S/C13H17NO4S/c1-16-9-6-8(7-10(17-2)12(9)18-3)13-14-11(15)4-5-19-13/h6-7,13H,4-5H2,1-3H3,(H,14,15)
• InChI Key: RNZPUDNTBZUVDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C2NC(=O)CCS2

Description

Tetrahydro-2-(3,4,5-trimethoxyphenyl)-4H-1,3-thiazin-4-one is a useful research compound. Its molecular formula is C13H17NO4S and its molecular weight is 283.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 19.6 g of 3,4,5-trimethoxybenzaldehyde, 10.6 g of 3-mercaptopropionic acid and 6 g of ammonium carbonate in 250 ml of benzene was refluxed for 5 hours at 80° C. in a flask provided with a Dean-Stark apparatus and the thus distilled water was removed. The crystals which separated out from the reaction mixture after reaction was over and on cooling the reaction mixture, were collected by filtration and recrystallized from benzene to give 21.8 g of colourless aciculates melting at 181° to 182° C. in a yield of 77%.